Bromodichloroacetic acid

Specification

• CAS No.: 71133-14-7
• Molecular Formula: C2HBrCl2O2
• Molecular Weight: 207.83 g/mol
• IUPAC Name: 2-bromo-2,2-dichloroacetic acid
• Standard InChI: InChI=1S/C2HBrCl2O2/c3-2(4,5)1(6)7/h(H,6,7)
• Standard InChI Key: XSWVFEQKZFUULO-UHFFFAOYSA-N
• SMILES: C(=O)(C(Cl)(Cl)Br)O
• Canonical SMILES: C(=O)(C(Cl)(Cl)Br)O

Introduction

Bromodichloroacetic acid is a member of the haloacetic acids family, which are organic compounds formed during the chlorination of drinking water containing natural organic matter. It is known for its potential health risks, including cytotoxicity, mutagenicity, and carcinogenicity. This compound has garnered significant attention due to its widespread presence as a contaminant in drinking water supplies.

Mechanism of Action

Bromodichloroacetic acid primarily targets macromolecules such as proteins, lipids, DNA, and RNA by interacting with thiol or amino groups on proteins. This interaction can lead to changes in cellular processes and gene expression. The compound's ability to bind to these groups suggests a potential for both covalent and non-covalent bonding with various biomolecules in the body.

Acute and Chronic Toxicity

• Acute Toxicity: Studies involving rats have shown that acute exposure to bromodichloroacetic acid can result in decreased grip strength and mild gait abnormalities.

• Chronic Exposure: Long-term exposure has been linked to liver toxicity, characterized by hepatomegaly and glycogen accumulation in rats.

Carcinogenic Effects

Bromodichloroacetic acid has been classified as a potential carcinogen based on animal studies. It has been shown to cause liver tumors in mice and has been associated with other types of cancer in rats, including malignant mesothelioma and mammary gland tumors. The compound is listed by the state of California as known to cause cancer.

Reproductive and Developmental Toxicity

While low concentrations of bromodichloroacetic acid did not show significant reproductive toxicity in Sprague-Dawley rats, higher concentrations led to observable adverse effects.

Animal Studies

A two-year study in mice exposed to bromodichloroacetic acid in drinking water revealed significant carcinogenic activity, including increased incidences of hepatocellular carcinoma and hepatoblastoma. Similar studies in rats also demonstrated carcinogenic effects, with increased incidences of malignant mesothelioma and mammary gland tumors.

Metabolic Pathways

Bromodichloroacetic acid is primarily metabolized in the liver and excreted in the urine. Its metabolism involves reductive debromination, with higher metabolic rates under nitrogen conditions. Approximately 30% to 58% of the compound is excreted in urine, with significant amounts also eliminated as carbon dioxide through respiration.

Environmental Presence

Bromodichloroacetic acid is commonly found in chlorinated water supplies, making it a significant environmental contaminant. Its presence in drinking water poses health risks due to its potential for bioaccumulation and widespread distribution throughout the body.